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Compound of Interest

Compound Name: Gluconic acid

Cat. No.: B1173623

A Deep Dive into the Molecular Architecture of
Gluconic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive examination of the molecular structure and
functional groups of gluconic acid, a versatile organic compound with significant applications
in the pharmaceutical, food, and industrial sectors. This document outlines its chemical
characteristics, physicochemical properties, and the analytical methodologies used for its
characterization, offering valuable insights for professionals in research and development.

Molecular Structure and Functional Groups

Gluconic acid is a mild organic acid and a derivative of glucose.[1][2][3] Its chemical identity is
rooted in its unique molecular architecture.

Chemical Formula: CeH1207[1][2][4]
Condensed Structural Formula: HOCH2(CHOH)4sCOOH[3][4]

The structure of gluconic acid consists of a six-carbon backbone.[1][3] Five of these carbon
atoms are each bonded to a hydroxyl (-OH) group, while the sixth carbon is part of a carboxylic
acid (-COOH) group.[1][3] This arrangement makes gluconic acid a polyhydroxy carboxylic
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acid.[5] The presence of multiple hydroxyl groups and a carboxylic acid group dictates its
chemical behavior and physical properties.

The key functional groups present in gluconic acid are:

o Carboxylic Acid Group (-COOH): This functional group is responsible for the acidic nature of
the molecule.[2] It can deprotonate to form the gluconate anion, which is prevalent at neutral

pH.[3][6]

o Hydroxyl Groups (-OH): The five hydroxyl groups make the molecule highly polar and
capable of forming numerous hydrogen bonds, which significantly influences its solubility in
water.[2][7]

In aqueous solutions, gluconic acid exists in equilibrium with its cyclic esters, glucono-delta-
lactone and glucono-gamma-lactone.[3][8][9]

Physicochemical Properties

The distinct functional groups of gluconic acid give rise to its specific physicochemical
properties, which are summarized in the table below.

Property Value References
Molecular Weight 196.16 g/mol [31[41[6]
Melting Point 131 °C (268 °F; 404 K) [1][10]
Acidity (pKa) 3.6-3.86 [1][4][9][10]
Solubility in Water 316 g/L at 25°C; Highly soluble  [1][2][8]

White, crystalline powder

(anhydrous); Colorless to light
Appearance o [L1141071

yellow, clear, syrupy liquid

(aqueous solution)

Density 1.23 g/cm3 [1]8]

Experimental Protocols for Characterization
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The analysis and characterization of gluconic acid are crucial for quality control and research
purposes. The following are detailed methodologies for key experiments.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation and quantification of gluconic acid.

 Principle: This method separates components of a mixture based on their differential
distribution between a stationary phase (the column) and a mobile phase.[11] For gluconic
acid, which is highly hydrophilic, reversed-phase or mixed-mode chromatography is often
employed.[11][12]

o Methodology:

o Column: A polymer-based reversed-phase column (e.g., RSpak DE-613) or a mixed-mode
column (e.g., Amaze TH) can be used.[11][12]

o Mobile Phase: An acidic eluent, such as a dilute solution of perchloric acid (e.g., 2 mM), is
used to suppress the dissociation of the carboxyl group, making the molecule more
hydrophobic and easier to retain on a reversed-phase column.[11] For mixed-mode
chromatography, a mobile phase of acetonitrile and water with a buffer can be used.[12]

o Detection: Pulsed Amperometric Detection (PAD) with a gold electrode is a sensitive
method for detecting gluconic acid, especially in complex matrices like wine.[13] Other
common detectors include Refractive Index (RI), Evaporative Light Scattering Detector
(ELSD), and Mass Spectrometry (MS).[12]

o Sample Preparation: Samples are typically diluted with the mobile phase and filtered
through a 0.45 pm filter before injection.[13]

Titration

Titration is a classic analytical method to determine the concentration of gluconic acid.

 Principle: This method involves the neutralization of the acidic gluconic acid with a standard
basic solution. The endpoint of the reaction is detected using a pH indicator or a pH
electrode.[14][15]
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o Methodology:

o Titrant: A standardized solution of a strong base, typically sodium hydroxide (NaOH), is
used as the titrant.[15] For non-aqueous titrations, perchloric acid in glacial acetic acid can
be used to determine gluconate content.[14]

o Indicator: Phenolphthalein is a suitable indicator for the titration of gluconic acid with a
strong base, as the endpoint pH is in its transition range.[15] Alternatively, a pH electrode
can be used for potentiometric titration to determine the equivalence point.[16]

o Procedure: A known volume of the gluconic acid solution is placed in a flask. A few drops
of the indicator are added. The titrant is slowly added from a burette with constant stirring
until the indicator changes color, signaling the endpoint. The volume of the titrant used is
then recorded to calculate the concentration of gluconic acid.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of gluconic
acid.

e Principle: This technique exploits the magnetic properties of atomic nuclei. By absorbing
radiofrequency waves in a magnetic field, the nuclei generate a spectrum that provides
information about the chemical environment of each atom in the molecule.

o Methodology:

o Sample Preparation: A small amount of the gluconic acid sample is dissolved in a
suitable deuterated solvent, such as deuterium oxide (D20) or water (H20) with a D20
lock.[10][17]

o Data Acquisition: *H NMR and 13C NMR spectra are typically acquired.[10] *H NMR
provides information about the protons, while 133C NMR details the carbon skeleton.

o Spectral Interpretation: The chemical shifts, splitting patterns, and integration of the peaks
in the NMR spectra are analyzed to confirm the presence of the carboxylic acid proton, the
protons on the carbon chain, and the protons of the hydroxyl groups, thus confirming the
structure of gluconic acid.[10][18]
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Visualization of Molecular Structure

The following diagram illustrates the logical relationship between the core structure of gluconic
acid and its primary functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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